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Compound of Interest

Compound Name: 4-(4-Methoxyphenoxy)piperidine

Cat. No.: B061072 Get Quote

CAS Number: 333954-89-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(4-Methoxyphenoxy)piperidine
hydrochloride, a versatile building block in medicinal chemistry. This document consolidates

key chemical and physical properties, outlines detailed synthetic and experimental protocols,

and explores its biological significance, with a focus on its potential applications in

neuroscience and drug discovery.

Chemical and Physical Properties
4-(4-Methoxyphenoxy)piperidine hydrochloride is a white to off-white solid. Its fundamental

properties are summarized in the table below, compiled from various chemical supplier

databases.[1][2]
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Property Value Reference

CAS Number 333954-89-5 [1][2]

Molecular Formula C₁₂H₁₇NO₂・HCl [1]

Molecular Weight 243.73 g/mol [1][2]

Appearance White to off-white solid

Purity ≥95% [2]

Solubility Soluble in water and ethanol

Storage Conditions 2-8°C, Sealed in dry conditions [2]

Topological Polar Surface Area

(TPSA)
30.49 Å² [2]

logP 2.2478 [2]

Hydrogen Bond Donors 1 [2]

Hydrogen Bond Acceptors 3 [2]

Rotatable Bonds 3 [2]

Synthesis and Characterization
While a specific, detailed synthesis protocol for 4-(4-Methoxyphenoxy)piperidine
hydrochloride is not readily available in published literature, a plausible and commonly

employed synthetic route involves a two-step process: a Williamson ether synthesis followed by

the deprotection of the piperidine nitrogen and subsequent salt formation.

Proposed Synthetic Pathway
The synthesis initiates with the protection of the piperidine nitrogen, typically with a tert-

butoxycarbonyl (Boc) group. The protected 4-hydroxypiperidine then undergoes a Williamson

ether synthesis with 4-methoxyphenol. The final steps involve the removal of the Boc protecting

group under acidic conditions, which concurrently forms the hydrochloride salt.
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Step 1: Williamson Ether Synthesis

Step 2: Deprotection and Salt Formation

N-Boc-4-hydroxypiperidine

N-Boc-4-(4-methoxyphenoxy)piperidine

1.

4-methoxyphenol
2.

Base e.g., NaH

Solvent e.g., DMF

N-Boc-4-(4-methoxyphenoxy)piperidine

4-(4-Methoxyphenoxy)piperidine hydrochloride3.

HCl

Cellular Localization

4-(4-Methoxyphenoxy)piperidine
Derivative (Ligand)

Sigma-1 Receptor (σ1R)

Binds to

BiP (Chaperone)

Dissociates from

Modulation of
Downstream Effectors

Endoplasmic Reticulum (ER)

Ion Channels GPCRs Ca²⁺ Signaling
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Start

Prepare Reagents:
- Test Compound Dilutions
- Membrane Preparation
- Radioligand Solution

Incubate:
Test Compound + Radioligand + Membranes

Rapid Filtration
(Separates bound from free radioligand)

Wash Filters

Scintillation Counting
(Measures radioactivity)

Data Analysis:
- Calculate Specific Binding

- Determine IC₅₀

- Calculate Ki

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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